Cas no 1909286-95-8 (rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis)

• Product Name: rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis
• CAS No: 1909286-95-8
• MDL: MFCD28397697
• CID: 4628131
• PubChem ID: 122163740
• Update Time: 2025-06-03

rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine, oxalic acid, cis
• rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis

• MDL： MFCD28397697

Additional information on rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis

Professional Introduction torac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis (CAS No. 1909286-95-8)

Rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis (CAS No. 1909286-95-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of Rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis features a complex arrangement of rings and functional groups. The presence of the pyrano[bpyridine] core suggests potential interactions with biological targets such as enzymes and receptors. These interactions are critical for the development of new therapeutic agents that can modulate physiological processes at the molecular level.

In recent years, there has been a growing interest in the synthesis and characterization of such complex heterocyclic compounds. The synthesis of Rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques have been employed to optimize these processes, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The pharmacological potential of Rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis has been explored in several preclinical studies. These studies have highlighted its ability to interact with various biological targets, including those involved in inflammation and pain signaling. The compound's unique structural features make it a promising candidate for the development of novel drugs that could address unmet medical needs.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrano[bpyridine] core provides a versatile platform for structural modifications that can enhance binding affinity and selectivity towards specific biological targets. Researchers have been leveraging computational methods and high-throughput screening techniques to identify derivatives of Rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis that exhibit improved pharmacological properties.

The role of chiral centers in determining the biological activity of a molecule cannot be overstated. The specific stereochemistry of Rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis, as indicated by its (4aR,8aR) configuration, plays a crucial role in its interactions with biological systems. This stereochemical specificity is often a key factor in the design and development of effective pharmaceutical agents.

In addition to its pharmacological potential, Rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis has also been studied for its chemical properties. Understanding these properties is essential for optimizing its use in various applications. For instance, its solubility profile and stability under different conditions are critical factors that need to be carefully considered during formulation and storage.

The synthesis and application of such complex molecules rely heavily on advancements in analytical chemistry techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing the structure and purity of Rac-(4aR,8aR)-octahydro-1H-pyrano3,4-bpyridine, oxalic acid, cis. These tools provide detailed insights into the molecular structure and help ensure that the compound meets the required quality standards.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists、biologists、and pharmacologists. The study of compounds like Rac-(4aR，8aR)-octahydro-1H-pyrano3，4-bpyridine，oxalic acid，cis benefits from such collaborative efforts，as they bring together expertise from multiple disciplines to advance our understanding of disease mechanisms and develop effective treatments.

In conclusion，Rac-(4aR，8aR)-octahydro-1H-pyrano3，4-bpyridine，oxalic acid，cis (CAS No. 1909286-95-8) is a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features、pharmacological properties、and synthetic challenges make it an attractive subject for further study。 As research continues to uncover new applications for this compound，it is likely to play an increasingly important role in the development of novel therapeutic agents.